mecoprop-P

• CAS No.: 18221-59-5
• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64554

Description

Mecoprop-P, also known as (R)-2-(4-chloro-2-methylphenoxy)propanoic acid, is the herbicidally active R-(+) enantiomer of mecoprop . It is a selective, systemic phenoxypropionic herbicide that is absorbed through leaves and roots and translocated throughout the plant . Its mechanism of action is that of a synthetic auxin, which mimics natural plant growth hormones and leads to uncontrolled growth, disruption of vascular tissue, and ultimately the death of susceptible broadleaved weeds . This makes it a valuable tool for research into plant physiology and weed management strategies . It is extensively used in agricultural and turfgrass research for the post-emergence control of annual and perennial broadleaved weeds, including cleavers, chickweed, clover, plantains, and ground ivy . Its applications in research settings include use on cereals like wheat and barley, as well as on turfgrass, sports fields, and golf courses . This compound is a white to light brown crystalline solid with a melting point of 93.5 °C . It is highly soluble in water and most common organic solvents . This product is classified as a Group 4 herbicide by the Herbicide Resistance Action Committee (HRAC) and a Group 4 herbicide by the Weed Science Society of America (WSSA) . It is approved for use in the European Union under Regulation 1107/2009 until October 15, 2027 . This product is For Research Use Only. It is not intended for diagnostic or therapeutic use, and is strictly not for personal or home use. Always refer to the Safety Data Sheet (SDS) and consult the product label for specific handling and safety information prior to use.

Historical Trajectories and Evolution of Phenoxy Acid Herbicides in Crop Protection

The introduction of phenoxy acid herbicides in the mid-1940s marked a revolutionary advancement in agriculture. wikipedia.orgresearchgate.netebsco.com Before this, weed control was primarily a laborious and often inefficient process reliant on manual and mechanical methods. ebsco.com The discovery of compounds like (4-chloro-2-methylphenoxy)acetic acid (MCPA) and 2,4-dichlorophenoxyacetic acid (2,4-D) provided farmers with the first selective means to control broadleaf weeds in cereal and corn crops without causing significant harm to the desired plants. wikipedia.orgresearchgate.net

These early phenoxy herbicides act as synthetic auxins, mimicking the natural plant growth hormone indole-3-acetic acid (IAA). wikipedia.orgwordpress.com When applied to susceptible broadleaf plants, they induce rapid and uncontrolled growth, leading to stem twisting, leaf cupping, and eventual plant death. wordpress.com Grasses, however, are generally tolerant to these herbicides due to their different cellular structure. wordpress.com This selective action was a paradigm shift in crop protection, significantly boosting yields and reducing the labor costs associated with weed management. ebsco.com

Following the success of MCPA and 2,4-D, further research led to the development of related compounds, including mecoprop (B166265). wikipedia.org Mecoprop was commercialized as an analogue with an additional methyl group, which created a chiral center in its molecular structure. wikipedia.org This means it exists in two mirror-image forms, or stereoisomers: the (R)-(+)-enantiomer and the (S)-(-)-enantiomer. herts.ac.ukwikipedia.org Subsequent research revealed that the herbicidal activity resides almost exclusively in the (R)-(+)-isomer. herts.ac.ukwikipedia.org This discovery led to the development and commercialization of Mecoprop-P, which consists solely of the active (R)-(+)-enantiomer. herts.ac.ukwikipedia.org This evolution from a racemic mixture (containing both isomers) to a single, active isomer product represented a significant refinement, allowing for more targeted and efficient weed control.

Molecular and Cellular Mechanisms of Herbicide Action in Target Plants

Auxin Mimicry and Hormonal Pathway Disruption by Mecoprop-P

This compound functions as a synthetic auxin, infiltrating and disrupting the complex hormonal pathways vital for plant vitality oekotoxzentrum.chresearchgate.net. Following absorption, primarily through foliar uptake, this compound is systemically translocated throughout the plant, reaching key growth centers, including the roots oekotoxzentrum.ch. This pervasive movement ensures its access to actively dividing tissues, where its disruptive impact is most pronounced purdue.eduucanr.edu.

The core of its herbicidal action lies in its interaction with plant auxin receptors. Research indicates that this compound binds to the Transport Inhibitor Response1- Auxin-Responsive Protein IAA7 (TIR1-IAA7) complex oekotoxzentrum.chresearchgate.net. This binding event initiates a cascade that leads to uncontrolled and aberrant plant growth, a hallmark of excessive auxin exposure wikipedia.orgresearchgate.netoup.com. The sustained activation of auxin signaling pathways by this compound results in the dysregulation of genes critical for cell division, elongation, and differentiation researchgate.netucanr.edu. This disruption manifests in a range of physiological abnormalities, including epinasty (twisting and bending of stems and leaves), severe suppression of root and shoot development, chlorosis (leaf yellowing), altered stomatal function, and ultimately, the demise of plant tissues oekotoxzentrum.ch.

Genetic and Proteomic Responses in Susceptible Plant Species to this compound Exposure

The exposure of susceptible plants to this compound triggers significant alterations in their genetic and proteomic landscapes as they mount a response to the induced hormonal imbalance. While detailed studies specifically on this compound's impact on genetic and proteomic responses are not as extensively documented in the provided information compared to its auxin mimicry, insights can be drawn from the broader understanding of auxin herbicide action and plant stress responses.

Auxin-mimic herbicides are known to upregulate the expression of auxin-responsive genes researchgate.netoup.com. This includes genes involved in the biosynthesis of hormones like ethylene (B1197577) and abscisic acid (ABA), which play roles in stress responses and developmental regulation oup.com. The uncontrolled expression of these genes contributes to the observed abnormal growth phenotypes researchgate.net.

Proteomic investigations in plants subjected to various stresses, including those affecting growth and development, have revealed changes in the abundance of proteins involved in diverse cellular processes mdpi.comnih.govmdpi.comnih.gov. Although direct proteomic data specifically for this compound is not extensively detailed, it is plausible that exposure would lead to alterations in proteins associated with:

Cell wall dynamics: Given auxin's influence on cell wall plasticity, proteins involved in cell wall modification and synthesis would likely be affected ucanr.edu.

Stress defense mechanisms: Proteins linked to combating oxidative stress (e.g., antioxidant enzymes) and other general stress responses might be altered as the plant experiences toxicity mdpi.com.

Protein turnover: The ubiquitin-proteasome system, which targets proteins like the IAA proteins for degradation in auxin signaling, is crucial and would be impacted researchgate.net.

Detailed research employing proteomic techniques in other plant stress contexts has proven valuable in dissecting response mechanisms and identifying proteins with altered abundance across various metabolic and cellular functions mdpi.commdpi.comnih.gov. Applying such methodologies to this compound exposure would likely unveil specific protein signatures indicative of its herbicidal mechanism.

Subcellular Localization and Intracellular Dynamics of this compound in Plant Tissues

This compound is characterized by its systemic nature, enabling its internal transport within the plant following absorption oekotoxzentrum.chherts.ac.ukherts.ac.ukherts.ac.uk. Its distribution and movement at the subcellular level are critical for its activity. Upon uptake, this compound is translocated through the plant's vascular network (phloem and/or xylem) to its sites of action, particularly the meristematic tissues where cell division and growth are active purdue.eduucanr.edu.

Studies utilizing radiolabeled compounds, such as ¹⁴C-labeled phenoxyalkanoic acids including mecoprop (B166265), have provided evidence of their absorption and translocation within plants like Arabidopsis thaliana oekotoxzentrum.chresearchgate.net. Notably, the R-enantiomer of mecoprop has demonstrated higher absorption rates and enhanced translocation to the nucleus compared to the S-enantiomer researchgate.net. This preferential nuclear accumulation is significant because the primary auxin co-receptor, TIR1-IAA7, resides within the nucleus researchgate.net.

While comprehensive details on the precise subcellular localization of this compound across all plant cell compartments are not extensively covered in the provided information, its interaction with the nuclear-localized TIR1-IAA7 complex strongly suggests its presence within the nucleus researchgate.net. Disruptions in cellular transport mechanisms can also contribute to herbicide resistance, implying the involvement of transporters, such as ABCB-type auxin transporters, in facilitating the movement of auxin mimics across cellular membranes oup.com. A deeper understanding of the dynamics of this compound uptake, efflux, and compartmentalization within various organelles and cellular structures would offer further insights into its mechanism of action. Research into the subcellular localization of other cellular components, such as metabolic enzymes or stress response proteins, often employs techniques like subcellular fractionation and microscopy nih.govnih.gov.

Enantioselective Herbicide Action and Stereoisomer Activity of this compound

Mecoprop is a chiral molecule, existing as a racemic mixture of two stereoisomers: the (R)-(+) enantiomer (this compound) and the (S)-(-) enantiomer wikipedia.orgoekotoxzentrum.chmichberk.com. A defining characteristic of mecoprop's herbicidal activity is its enantioselectivity, where the two stereoisomers exhibit differential biological activity oekotoxzentrum.chmichberk.com.

Extensive research has consistently shown that the herbicidal activity of mecoprop is predominantly associated with the (R)-(+) enantiomer, this compound wikipedia.orgoekotoxzentrum.chmichberk.comasm.org. The (S)-(-) enantiomer is generally considered to be virtually inactive or significantly less potent michberk.com. This disparity in activity is attributed to the stereospecific interaction of this compound with its molecular target site in plants researchgate.net.

Studies investigating the enantioselective action of phenoxyalkanoic acid herbicides, including mecoprop, have revealed that the R-enantiomer exhibits a stronger binding affinity for the TIR1-IAA7 auxin co-receptor complex compared to the S-enantiomer researchgate.net. This preferential binding of the R-enantiomer is a primary factor contributing to its superior herbicidal efficacy researchgate.net. Furthermore, as previously noted, the R-enantiomer demonstrates greater absorption and translocation within susceptible plant tissues researchgate.net.

The recognition of the enhanced herbicidal activity of the enantiomerically pure (R)-(+) form led to the commercial availability of this compound starting in 1987, highlighting the practical importance of understanding mecoprop's enantioselective nature michberk.comasm.org.

Interactive Data Table: Enantiomer Activity

Mecoprop Enantiomer	Herbicidal Activity	Binding Affinity to TIR1-IAA7	Plant Absorption & Translocation
(R)-(+) this compound	High	Stronger	Greater
(S)-(-) Enantiomer	Low/Virtually Inactive	Weaker	Lower

Data based on research findings regarding mecoprop and other phenoxyalkanoic acid herbicides oekotoxzentrum.chresearchgate.netmichberk.com.

Soil Adsorption, Desorption, and Leaching Dynamics of this compound

Sorption is a key process influencing the mobility and availability of pesticides in soil. This compound is weakly adsorbed by soils, which suggests a high potential for leaching. researchgate.net The adsorption process is not stereoselective, meaning both enantiomers of mecoprop are adsorbed similarly. oekotoxzentrum.ch

Studies on this compound adsorption in various soil types have shown relatively low adsorption ability. For instance, Koc values ranged from 12 to 34 in soils with similar pH and organic matter content. oekotoxzentrum.ch In sandy soils with low pH (4.3-4.4) and relatively high organic matter content (3.6-5.6%), Koc values were higher, ranging from 135 to 167. oekotoxzentrum.ch Desorption percentages were generally high, in some cases exceeding 75% of the previously adsorbed mecoprop, indicating that adsorption is largely reversible due to the low affinity of soil components for the herbicide. researchgate.net

The adsorption of acidic pesticides like this compound is a time-dependent process influenced by both the physical and chemical properties of the soil and the compound itself. researchgate.net Herbicides like this compound are predominantly adsorbed as anions on organic matter and through a water-bridging mechanism with adsorbed Fe cations. nih.govresearchgate.net Their neutral forms are primarily adsorbed on organic matter. nih.govresearchgate.net Adsorption of the anionic forms of phenoxyalkanoic acid herbicides, including this compound, is inversely correlated with their lipophilicity values, which allows for modeling of adsorption based on this relationship. nih.govresearchgate.net

The weak adsorption and high mobility potential of this compound contribute to its susceptibility to leaching into groundwater. orst.eduresearchgate.netresearchgate.net This is particularly a concern in areas with permeable soils, such as sandy soil, and shallow water tables. lovelandproducts.ca Runoff from treated areas, especially those with moderate to steep slopes, compacted soil, or clay, can also lead to contamination of aquatic areas. lovelandproducts.ca

Influence of Soil Physicochemical Parameters on this compound Mobility

Soil physicochemical parameters significantly influence the mobility of this compound. Adsorption of mecoprop increases with an increase in organic matter content in the soil. orst.eduresearchgate.net Mecoprop sorption is primarily related to the humus content of the soil. service.gov.uk However, some studies suggest that the adsorption of phenoxy acids to organic matter is unlikely to seriously affect biodegradation, as similar biodegradation rates were observed in soils with varying organic matter content (4% to 12%). service.gov.uk The pH of the soil also plays a role, as this compound is a weak acid and its dissociation state is pH-dependent. service.gov.ukoekotoxzentrum.chrivm.nl At pH values greater than approximately 3.5, the mecoprop acid molecule will be mostly ionized (negatively charged) in solution, which influences its interaction with soil particles. service.gov.uk

Data on Koc values demonstrate the variability in adsorption across different soil types and conditions:

Soil Type	pH(H2O)	Organic Matter (%)	Koc Value	Source
Various (3 soils)	5.7-5.8	5.0-6.4	12-34	oekotoxzentrum.ch
Sandy soil	7.3	Similar to above	12	oekotoxzentrum.ch
Sandy soil	4.3	3.6	135	oekotoxzentrum.ch
Sandy soil	4.4	-	139	oekotoxzentrum.ch
Sandy soil	4.3	5.6	167	oekotoxzentrum.ch
Sand	5.6	-	42.9	service.gov.uk
Sandy loam	7.6	-	22.3	service.gov.uk
Silty clay loam	6.6	-	29.5	service.gov.uk
Silt loam	6.8	-	20.1	service.gov.uk
Sandy loam	5.8	-	18	service.gov.uk
Clay loam	7.3	-	12	service.gov.uk
Sandy clay loam	5.7	-	21	service.gov.uk
Loamy sand	5.7	-	34	service.gov.uk
Sandy loam	-	0.3	8	researchgate.net
Sandy soil	-	2.6	13	researchgate.net
Sandy soil	-	-	5	researchgate.net

Modeling of this compound Transport in Varied Soil Profiles

Modeling is used to predict the transport and fate of pesticides in soil profiles. The mobility of this compound in soil has been assessed using models, considering factors like adsorption and degradation. Due to its high mobility, this compound has the potential to leach into groundwater. orst.edu Models like PRZM/EXAMS have been used to predict this compound concentrations in groundwater for turf scenarios. epa.gov

Simulation models that consider temperature and moisture effects on transformation, such as VARLEACH, PESTLA, PESTRAS, LEACHP, and PELMO, can provide improvements over simpler models in predicting soil residue levels, especially when other loss mechanisms like volatilization and leaching are significant. europa.eu Modeling of adsorption based on the inverse correlation between adsorption of anionic forms and lipophilicity values is also possible. nih.govresearchgate.net

Degradation Pathways of this compound in Environmental Matrices

Microbial Transformation and Biodegradation Kinetics of this compound

Microbial degradation is considered the primary mechanism of dissipation of this compound from soil. researchgate.net Mecoprop can be used as a carbon and energy source by heterotrophic microorganisms. geoscienceworld.org This biodegradation can occur under both aerobic and anaerobic conditions, although mecoprop has been reported to be persistent in anaerobic environments. geoscienceworld.org

The rate of bacterial degradation of this compound in soil can vary depending on soil depth and other factors. In topsoil (<30 cm depth), the half-life (DT50) was approximately 12 days, increasing progressively with soil depth to over 84 days at 70-80 cm. researchgate.net In sub-soil, a lag period of 23 to 34 days was observed before a phase of rapid degradation, whereas no lag phase occurred in topsoil. researchgate.net The maximum degradation rate was similar in both topsoil and sub-soil samples. researchgate.net

Biodegradation of this compound is associated with the proliferation of tfdA genes, which are involved in the degradation of phenoxyalkanoic acid herbicides by bacteria. researchgate.net While diverse tfdAα and tfdA genes were present before degradation, only class III tfdA genes proliferated during degradation at all soil depths. researchgate.net

Studies on the biodegradation kinetics of this compound have shown that the degradation rate can be influenced by the initial concentration. In a moving-bed biofilm reactor (MBBR), mecoprop degradation at 10 µg/L showed a half-life of 120 hours and was enantioselective, with R-mecoprop having a half-life of around 50 hours and S-mecoprop around 150 hours. au.dk At higher concentrations (100 µg/L and 1000 µg/L), the removal efficiency decreased, indicating saturation of the system. au.dk Aerobic degradation of mecoprop by sewage sludge has also been shown to be enantioselective, with the (S)-enantiomer being preferentially degraded. scispace.com

The rate of bacterial degradation of phenoxyalkanoic acid herbicides generally follows the order: 2,4-D > MCPA > this compound > dichlorprop-P. researchgate.netnih.govresearchgate.netresearchgate.net

In water/sediment systems under aerobic conditions, 14C-mecoprop-P was degraded. oekotoxzentrum.ch In one system, it was rapidly degraded in the water phase after an initial lag phase, with a DissT50 of 72.5 days. oekotoxzentrum.ch In another system, degradation from the water phase was slower, with a DissT50 of 171 days. oekotoxzentrum.ch Degradation in the total water/sediment systems showed DT50 values of 83.2 and 244 days. oekotoxzentrum.ch this compound is ultimately degraded in natural water/sediment systems to carbon dioxide and non-extractable sediment-bound residues. oekotoxzentrum.ch

Ready biodegradability studies have shown that this compound can be classified as readily biodegradable under test conditions, with 85% biodegradation observed in a manometric respirometry test over 28 days. oekotoxzentrum.ch

Photolytic and Hydrolytic Degradation Mechanisms of this compound

Aqueous photolysis is a significant degradation pathway for this compound in water. epa.gov Studies have shown that aqueous phototransformation of radiolabelled this compound under artificial light at pH 5, 7, and 9 leads to degradation. oekotoxzentrum.ch In natural sunlight, aqueous photolysis is relatively rapid, with DT50 values ranging from 3.39 to 4.65 days. oekotoxzentrum.ch The degradation of this compound was not observed in dark control samples, confirming the role of light in this process. oekotoxzentrum.ch Photodegradation is not considered a major degradation pathway in soil or groundwater. service.gov.uk

This compound is stable to abiotic hydrolysis in buffer solutions at pH 5, 7, and 9. epa.gov Hydrolytic stability studies conducted with racemic mecoprop at 70°C for 8 days and 25°C for 31 days at pH 5, 7, and 9 showed no degradation. oekotoxzentrum.ch Differences in hydrolysis between racemic mecoprop and this compound are not expected. oekotoxzentrum.ch Chemical hydrolysis is likely the main mechanism for the conversion of mecoprop esters in soil. service.gov.uk

Photolysis DT50 values in water have been reported: 680 h at pH 5, 1019 h at pH 7, and 415 h at pH 9. agropages.com The quantum yield of direct phototransformation in water > 290 nm is 0.23. bund.de

Metabolite Identification and Environmental Persistence of this compound Transformation Products

Primary degradation products of this compound include 4-chloro-2-methylphenol (B52076) (4-CMP) and carbon dioxide, depending on the degradation process. epa.gov O-cresol has also been identified as a major metabolite formed during aqueous photolysis, with a maximum formation of 30.4%. oekotoxzentrum.ch

4-Chloro-2-methylphenol (4-CMP) has been identified as the primary initial transformation product in laboratory cultures, soils, and groundwater. geoscienceworld.org Further degradation of 4-CMP occurs through hydroxylation and cleavage of the aromatic ring, leading to environmentally benign end-products. geoscienceworld.org While 4-CMP is highly toxic to aquatic organisms, the majority of studies suggest its further transformation is rapid. geoscienceworld.org

In water/sediment systems, no single degradation product exceeded 5% of the applied radioactivity. oekotoxzentrum.ch The main fraction of recovered radioactivity in water and sediment was the parent compound, this compound. oekotoxzentrum.ch

Transformation products can significantly increase the persistence of chemicals in the environment. acs.org For this compound, a simplified pathway analysis using a model reduced the number of potential transformation products from 39 to 7, with the known pathway showing only one transformation product, 4-chloro-2-methylphenol. acs.org

Atmospheric Transport and Deposition Research of this compound

Research into the atmospheric transport and deposition of this compound is less extensive compared to its behavior in soil and water. Studies have explored the potential for atmospheric dispersion and subsequent deposition, particularly in the context of assessing exposure risks to non-target organisms and ecosystems thegoodscentscompany.comherts.ac.uk.

The volatility of a pesticide significantly influences its potential for atmospheric transport and deposition, determining whether it primarily resides in the gas or particle phase. Experiments investigating the volatilization of this compound applied to filter paper at various concentrations indicated insignificant volatilization, with less than 0.06% of the applied pesticide volatilizing after 24 hours under specific test conditions. In contrast, studies on mecoprop methyl ester, a related compound, revealed significant volatilization. This suggests that the specific chemical form of this compound influences its propensity for becoming airborne.

Atmospheric transport and deposition models have been developed for pesticides, but limitations exist regarding the understanding of fundamental processes such as emission, dry deposition, atmospheric reactions, and the conversion between gaseous and particulate phases herts.ac.uk. While transport, diffusion, and wet deposition processes are considered sufficiently understood, improving the description of emission and dry deposition in these models would require simultaneously modeling processes that determine the pesticide concentration on surfaces like soil, vegetation, and water herts.ac.uk.

Studies have assessed the potential effects of this compound deposition in rain on plant species. One study concluded that adverse effects were not expected, as the estimated yearly deposition rates were significantly lower than the concentration causing a 10% reduction in fresh or dry weight (ED10) of the most susceptible plant species thegoodscentscompany.comherts.ac.uk.

A data gap has been identified regarding the potential for the R isomer (this compound) to undergo racemisation to the racemic mixture (mecoprop) in the air compartment.

Aquatic Persistence and Distribution of this compound in Surface and Groundwater Systems

This compound exhibits characteristics that contribute to its mobility and potential for distribution within aquatic systems. It has a high aqueous solubility, typically reported around 620 mg/L at 20°C for the acid form, while its salt formulations are even more soluble (500–920 g/L at 20°C). This high solubility, coupled with relatively low adsorption to soil particles (Koc values generally ranging from 12 to 169 depending on soil properties like pH and organic matter content), indicates a high mobility potential in soil.

The mobility of this compound in soil makes it susceptible to leaching through rainfall events and runoff, leading to its presence in surface water and potentially groundwater. Mecoprop has been frequently detected in both surface water and groundwater monitoring programs in various regions. In the UK, mecoprop was reported as the most frequently detected herbicide in Environment Agency groundwater monitoring boreholes and the second most common herbicide in surface waters.

Concentrations of this compound in surface water and groundwater can vary depending on the source and location. Studies in North West England monitoring landfill sites and surrounding water bodies reported mecoprop concentrations in surface and groundwater ranging from 0.005 µg/L to 7.96 µg/L, with occasional exceedances of drinking water standards. Landfills have been identified as significant point sources, with very high mecoprop concentrations observed in leachate (up to 432,000 µg/L) and in groundwater plumes downgradient of landfill sites (up to 3000 µg/L). Agricultural and horticultural applications are considered diffuse, low-level sources.

The persistence of this compound in aquatic systems varies. While it is not expected to persist in surface waters under all conditions, its degradation rate can differ depending on the specific environment. Studies in water/sediment systems have shown degradation, albeit with varying rates. In one system (Calwich Abbey), ¹⁴C-mecoprop-P in the water phase showed a best-fit DissT50 of 72.5 days, while in another (Swiss Lake), the DissT50 was slower at 171 days. Degradation in the total water/sediment systems showed DT50 values of 83.2 days and 244 days for the Calwich Abbey and Swiss Lake systems, respectively. Mineralization to CO2 in surface water samples has been reported as negligible.

In groundwater, biodegradation is considered the only significant destructive attenuation mechanism under subsurface conditions. However, the rate and occurrence of biodegradation in aquifers are highly variable and depend on environmental factors, particularly redox conditions. While aerobic degradation has been observed in some aerobic aquifers, mecoprop appears to be more recalcitrant under anaerobic conditions. This lack of consistent degradation in the deeper subsurface contributes to mecoprop's persistence and potential for transport over long distances in groundwater contaminant plumes, especially those originating from anaerobic sources like landfills.

Scientific Imperatives and Research Gaps in Mecoprop P Environmental and Agronomic Studies

The widespread and long-term use of Mecoprop-P has prompted significant scientific investigation into its environmental fate and behavior. A primary area of focus is its potential to move through the soil profile and contaminate water resources. This compound is highly soluble in water, which contributes to its mobility in soil. beyondpesticides.orgservice.gov.ukvoluntaryinitiative.org.uk While it has been detected in groundwater samples in Europe, other studies in the United States did not find it in a large number of sampled wells. beyondpesticides.orgnih.gov Its potential for leaching is influenced by factors such as soil type, with higher mobility observed in permeable, sandy soils, and organic matter content, as it tends to adsorb to organic materials. orst.edulovelandproducts.caservice.gov.uk

The persistence of this compound in the environment is largely determined by microbial degradation. service.gov.ukresearchgate.netresearchgate.net The half-life of this compound in soil can vary significantly, generally ranging from a few days to several weeks. beyondpesticides.orggeus.dk Degradation rates are typically faster in topsoil where microbial activity is highest and decrease with soil depth. service.gov.ukresearchgate.netgeus.dk The primary degradation product of mecoprop (B166265) is 4-chloro-2-methylphenol (B52076) (4-CMP), which is also a subject of environmental study due to its potential toxicity. service.gov.uk

Despite extensive research, several knowledge gaps remain. There is a need for more comprehensive data on the effects of this compound and its formulations on non-target organisms, including soil microorganisms and aquatic invertebrates. beyondpesticides.orggeorgiasouthern.edu Further research is also required to fully understand the diversity and function of the microbial communities responsible for its degradation in different soil environments. researchgate.net Additionally, while the primary degradation pathway is known, a more complete understanding of all potential byproducts and their environmental behavior is an ongoing area of scientific inquiry. service.gov.uk The impact of long-term, repeated applications on soil health and microbial ecosystems also warrants further investigation.

Interactive Data Table: Physicochemical Properties of this compound

Property	Value	Source
Molecular Formula	C₁₀H₁₁ClO₃	herts.ac.uk
Molecular Mass	214.65 g/mol	herts.ac.uk
Water Solubility	High	service.gov.ukvoluntaryinitiative.org.uk
Soil Half-Life (DT50)	Approx. 12 days in topsoil (<30 cm)	geus.dk
Herbicidally Active Isomer	R-(+)-enantiomer	herts.ac.ukwikipedia.org

Interactive Data Table: Environmental Fate Characteristics of this compound

Characteristic	Finding	Source
Leaching Potential	High, especially in permeable soils	herts.ac.ukorst.edulovelandproducts.ca
Primary Degradation Mechanism	Microbial Biodegradation	service.gov.ukresearchgate.netresearchgate.net
Primary Degradation Product	4-chloro-2-methylphenol (4-CMP)	service.gov.uk
Adsorption in Soil	Increases with organic matter content	orst.eduservice.gov.uk

Ecological Dynamics and Interactions of Mecoprop P in Non Target Systems

Research on Microbial Community Responses to Mecoprop-P Exposure in Soil Ecosystems

Microbial degradation is a primary mechanism for the dissipation of this compound in soil. researchgate.net Studies have investigated the impact of this compound on soil microbial communities, with findings suggesting that herbicide application can influence microbial activity and community structure. mdpi.commdpi.com The effects can vary depending on factors such as soil type, organic matter content, and tillage practices. mdpi.com

Research has shown that the half-life (DT50) of this compound in soil can vary with depth, being approximately 12 days in topsoil (<30 cm) and increasing significantly with depth, reaching over 84 days at 70–80 cm. researchgate.net This suggests that microbial degradation rates are higher in the upper, more microbially active soil layers. The degradation of this compound has been linked to the proliferation of specific genes, such as class III tfdA genes, which are involved in the degradation of phenoxyalkanoic acid herbicides by bacteria. researchgate.net While diverse tfdA genes may be present in soil, only class III tfdA genes were found to proliferate during this compound degradation across different soil depths in one study. researchgate.net

However, the existing literature on the effects of herbicides like glyphosate (B1671968) on soil microbial communities contains conflicting results, with some studies showing no observable effect while others indicate changes in community composition. nih.gov

Investigations into this compound Interactions with Aquatic Organisms and Ecosystems

This compound can enter aquatic environments through runoff and leaching due to its high water solubility. e-jarb.org Studies have assessed the toxicity of this compound to various aquatic organisms, including fish, invertebrates, algae, and macrophytes. wfduk.orgscrol.netnih.gov

Studies on Algal and Macrophyte Community Structure in the Presence of this compound

Freshwater algae and macrophytes are generally considered more sensitive to this compound and its formulations compared to aquatic invertebrates and fish. wfduk.orgnih.gov this compound, being a synthetic auxin, directly affects susceptible plants by disrupting their growth and inducing morphological and physiological changes. wfduk.org

A microcosm study investigating the sensitivity of various macrophyte species to this compound found that eight out of ten tested species were sensitive within a concentration range of 8 to 512 µg/L. researchgate.netnih.gov EC50 values for growth inhibition ranged from 46.9 µg/L for Ranunculus aquatilis to 656.4 µg/L for Ludwigia repens. researchgate.netnih.gov This study highlighted the importance of including dicotyledonous macrophytes in environmental risk assessments for auxin herbicides, as their sensitivity can significantly influence the derived hazard concentrations. researchgate.netnih.gov

Studies on marine organisms also indicate that algae and macrophytes are among the most sensitive taxa to this compound. wfduk.org For instance, a 120-hour EC50 of 17 µg a.e. l-1 for effects on the growth of the marine diatom Skeletonema costatum has been reported for this compound dimethylammonium salt. wfduk.org

Data Table: Sensitivity of Selected Aquatic Macrophytes to this compound

Species	EC50 (µg/L)	Reference
Ranunculus aquatilis	46.9	researchgate.netnih.gov
Ludwigia repens	656.4	researchgate.netnih.gov
Lemna minor	6000	scrol.net

Note: EC50 values represent the effective concentration causing a 50% reduction in growth.

Research on Invertebrate Population Dynamics Under this compound Exposure Scenarios

Studies on aquatic invertebrates have generally concluded a low risk from this compound exposure, both acutely and chronically, for representative uses. nih.gov For example, low effects of mecoprop (B166265) have been reported for Daphnia magna, with no immobilization observed up to a concentration of 100 mg/L. scrol.net Similarly, a 96-hour LC50 of 87,000 µg/L has been calculated for the marine copepod Nitocra spinipes exposed to mecoprop. scrol.net

However, it is important to note that some assessments have identified data gaps regarding the effects of this compound on aquatic invertebrates. nih.gov While acute toxicity studies for freshwater aquatic invertebrates may be lacking or not publicly available in some older assessments, newer reviews suggest a low risk. wfduk.orgbeyondpesticides.org

Non-Target Terrestrial Plant Species Sensitivity and Physiological Responses to this compound

This compound can affect non-target terrestrial plants through spray drift or runoff. mst.dk As a synthetic auxin, it can induce abnormal growth and developmental effects in susceptible broadleaf species. wfduk.org

Research indicates that the sensitivity of non-target terrestrial plants to herbicides can vary depending on the species, growth stage, and the specific herbicide. mst.dkresearchgate.net Studies comparing the sensitivity of crop species (often used in standard risk assessments) and wild plant species have shown that wild plants can exhibit significantly higher sensitivity to some herbicides, including those with auxin activity. umweltbundesamt.de

Studies have investigated the effects of mecoprop and other herbicides on non-target plants in various settings, including greenhouse experiments, microcosms, and field studies. researchgate.netumweltbundesamt.de These studies have assessed endpoints such as survival, biomass, flowering performance, seed production, and seed viability. mst.dkresearchgate.net For instance, experiments exposing non-target plants to low herbicide doses in greenhouses have resulted in significant impacts on biomass, flowering, seed production, and seed viability of the F1 generation. mst.dk

The competitive interactions between plant species can also be altered by herbicide exposure. mst.dkoup.com Studies have shown that while single-species tests might predict sensitivity, the outcome can differ when plants are grown in mixtures, suggesting that competition plays a role in their response to herbicides. mst.dkoup.com

Data Table: Examples of Non-Target Terrestrial Plant Responses to Herbicides (General, includes mecoprop)

Endpoint	Observed Effect (Low Doses)	Reference
Biomass	Negative impact	mst.dkresearchgate.net
Flowering Performance	Negative impact	researchgate.net
Seed Production	Negative impact	mst.dkresearchgate.net
Seed Viability (F1 gen.)	Negative impact	mst.dk

Trophic Transfer and Bioaccumulation Potential Research of this compound in Ecological Food Webs

Bioaccumulation refers to the accumulation of a substance in an organism, while trophic transfer describes the movement of a substance through different levels of a food web. europa.euresearchgate.net

Research suggests that the bioaccumulation potential of this compound in aquatic organisms is low. wfduk.orgorst.edu Bioconcentration factor (BCF) values for mecoprop in whole fish have been reported as low as 3, which is below the typical trigger values used in risk assessments to indicate a potential for bioaccumulation and secondary poisoning. wfduk.orgoekotoxzentrum.ch

While some older data indicated low-level bioaccumulation of mecoprop acid in fish, with maximum levels in edible tissue of 1.3 ppm after 28 days of exposure at 1 ppm, these levels were considered to be of virtually no significance. beyondpesticides.org

Generally, the potential for trophic transfer and biomagnification of chemicals in food webs is strongly associated with their hydrophobicity (indicated by log Kow). researchgate.net Chemicals with low log Kow values, like this compound, are less likely to significantly bioaccumulate and transfer through trophic levels compared to highly hydrophobic substances. researchgate.net

Ecosystem-Level Impact Assessments and Methodologies for this compound

Assessing the impact of herbicides like this compound at the ecosystem level is complex and involves considering direct toxicity to individual organisms, as well as indirect effects on species interactions, community structure, and ecosystem function. researchgate.net

Methodologies for assessing the ecological impact of pesticides often involve a tiered approach, starting with single-species laboratory tests and progressing to more complex microcosm, mesocosm, and field studies. researchgate.netumweltbundesamt.de However, there are limitations and uncertainties associated with extrapolating findings from single-species tests to the ecosystem level. researchgate.net

Microcosm and mesocosm studies can provide more realistic exposure scenarios and allow for the assessment of effects on multi-species interactions and community dynamics. researchgate.net Some studies have utilized microcosm experiments to investigate the effects of mecoprop and other herbicides on plant communities, observing changes in species composition and competitive interactions. mst.dkresearchgate.net

Field studies are crucial for validating findings from controlled experiments and assessing the actual impact of herbicide use under real-world conditions. researchgate.net However, conducting field studies that can definitively link herbicide exposure to ecosystem-level effects can be challenging due to the complexity and variability of natural environments. researchgate.net

There is a recognized need for more higher-tier studies, such as microcosms and field experiments, to reduce the uncertainties in the risk assessment of herbicides for non-target terrestrial plants and to better understand their effects on natural plant communities. researchgate.net

Evolution and Management of Herbicide Resistance to Mecoprop P

Biochemical Mechanisms of Resistance to Mecoprop-P in Weeds

Herbicide resistance in weeds can arise through various biochemical mechanisms that reduce the efficacy of the herbicide at its target site. These mechanisms are broadly categorized into target-site and non-target-site resistance. croplife.org.augrdc.com.aupesticidestewardship.org

Alterations in Target Site Sensitivity to this compound

Target-site resistance involves a modification in the herbicide's binding site within the plant, preventing the herbicide from effectively inhibiting the biochemical pathway it targets. croplife.org.augrdc.com.aupesticidestewardship.org this compound, as a synthetic auxin, mimics natural plant hormones and disrupts growth processes. oekotoxzentrum.ch While the specific target site for this compound resistance is not as widely documented as for some other herbicide groups, resistance to synthetic auxins, including mecoprop (B166265), has been linked to potential modifications of auxin receptors or related proteins. hracglobal.com Research on a resistant population of Amaranthus powellii suggested that resistance to synthetic auxins, including mecoprop, might be linked to a target site modification, potentially involving a single nucleotide polymorphism (SNP) in auxin response factor 9 (ARF9). uoguelph.caresearchgate.net This mutation could affect the interaction between ARF proteins and Aux/IAA repressor proteins, which are crucial components of auxin signaling pathways. uoguelph.ca

Enhanced Herbicide Metabolism and Detoxification Pathways

Enhanced herbicide metabolism is a significant non-target-site resistance mechanism where resistant plants detoxify the herbicide into inactive products before it can reach or effectively act at its target site. croplife.org.augrdc.com.aupesticidestewardship.orgwordpress.comclemson.edu This mechanism is considered a common form of non-target-site resistance. croplife.org.auwordpress.comclemson.eduhh-ra.org While enhanced metabolism is frequently observed in grass weeds, it has also been documented in broadleaf species. wordpress.com Notably, enhanced metabolism of mecoprop has been reported as a resistance mechanism in Stellaria media (common chickweed), representing an exception to the general trend of metabolism-based resistance being more common in grasses. wordpress.com Studies conducted in the 1990s implicated enzyme systems, primarily cytochrome P450 monooxygenases (P450s) and glutathione (B108866) S-transferases (GSTs), in mediating this enhanced metabolism of herbicides. wordpress.com

Genetic and Molecular Basis of this compound Resistance Development

The development of herbicide resistance has a clear genetic basis, involving heritable changes that allow plants to survive herbicide exposure. ontario.cauq.edu.auucanr.edugrdc.com.au

Identification of Resistance-Associated Genes and Mutations

Herbicide resistance can be conferred by changes in specific genes. herts.ac.ukuq.edu.augoogle.comcorteva.co.uk In the case of target-site resistance, this often involves point mutations in the gene encoding the herbicide's protein target, leading to an altered binding site. hh-ra.orggoogle.comcorteva.co.ukweedscience.orgnih.goversjournals.com For this compound, as a synthetic auxin, research on Amaranthus powellii has identified a potential link between resistance and a single nucleotide polymorphism causing a leucine (B10760876) to phenylalanine substitution in the PB1 domain of ARF9, suggesting a target-site modification. uoguelph.caresearchgate.net Non-target-site resistance mechanisms, such as enhanced metabolism, are often genetically more complex and can involve multiple genes. nih.govresearchgate.net The enzyme systems responsible for metabolism, like P450s and GSTs, are encoded by gene families, and changes in the expression or activity of these genes can lead to increased herbicide detoxification. wordpress.com

Population Genetics of this compound Resistant Weed Biotypes

Population genetics plays a crucial role in understanding how herbicide resistance evolves and spreads within weed populations. nih.govnih.gov Resistant individuals are typically present at very low frequencies in a weed population before the introduction of a herbicide. uq.edu.auucanr.edugrdc.com.au The repeated use of a herbicide acts as a strong selective pressure, favoring the survival and reproduction of these rare resistant biotypes. ontario.cauq.edu.auucanr.edugrdc.com.au Over successive generations, the frequency of resistance genes and thus the proportion of resistant plants in the population increases. uq.edu.auucanr.edugrdc.com.au This can eventually lead to the weed population becoming dominated by resistant individuals, resulting in control failures. lovelandproducts.caojcompagnie.comontario.ca While specific detailed population genetics studies focusing solely on this compound resistance in various weed species are not extensively highlighted in the provided snippets, the general principles of population genetics of herbicide resistance, driven by selection pressure from repeated herbicide use, apply to the evolution of resistance to this compound as a Group 4 herbicide. lovelandproducts.caojcompagnie.comuq.edu.auucanr.edugrdc.com.au

Ecological Factors Driving this compound Resistance Evolution

Several ecological factors contribute to the evolution of herbicide resistance in weed populations. These factors influence the selection pressure exerted by herbicide application and the genetic dynamics of the weed population. Key ecological drivers include:

Recurrent application of herbicides with the same mode of action: Consistent use of this compound or other Group 4 herbicides in the same area year after year strongly selects for resistant individuals. lovelandproducts.caojcompagnie.comgrdc.com.auhh-ra.org

High weed population densities: Larger weed populations are more likely to contain individuals with pre-existing resistance genes, providing a larger pool for selection to act upon. uq.edu.augrdc.com.auhh-ra.org Studies have shown a link between higher weed densities in fields and increased herbicide resistance. sciencedaily.com

Genetic variability within weed populations: Weed species with high genetic diversity are more likely to harbor individuals with traits that confer herbicide resistance. hh-ra.orgnih.gov

Prolific seed production and efficient dispersal: Weed species that produce large amounts of seed and have effective mechanisms for seed or pollen dispersal can quickly spread resistance genes within and between fields. grdc.com.auhh-ra.org

Simple cropping systems: Agricultural systems that rely heavily on a limited number of weed control methods, particularly those using herbicides with the same mode of action, accelerate the selection for resistance. hh-ra.org

These ecological factors, in combination with the biochemical and genetic mechanisms of resistance, contribute to the evolution and spread of this compound resistance in weed populations.

5.4. Research on Integrated Weed Management Strategies for Mitigating this compound Resistance

Research into Integrated Weed Management (IWM) strategies is considered crucial for mitigating the evolution and spread of herbicide resistance, including resistance to auxinic herbicides like this compound. IWM involves the integration of multiple weed control tactics to reduce the reliance on single herbicide modes of action and lower the selection pressure that leads to resistance. lsuagcenter.comgrowiwm.orgfrontiersin.orgcambridge.orgmdpi.com

Key components of IWM strategies investigated for managing herbicide resistance, applicable to the context of auxinic herbicides, include a combination of chemical, cultural, mechanical, and biological control methods. Chemical strategies often involve the rotation and tank-mixing of herbicides with different modes of action effective against the target weeds. lsuagcenter.comgrowiwm.orgmdpi.comfuturemarketinsights.comcroplife.org.au this compound, as an auxinic herbicide (Group 4), is sometimes suggested as an alternative in rotations or used in pre-formulated mixtures with other herbicides to improve broad-spectrum control and minimize resistance development to other groups. futuremarketinsights.commdpi.comherts.ac.uk However, repeated use of Group 4 herbicides can lead to resistance in certain weed species. croplife.org.au

Mechanical control methods, such as strategic tillage, cultivation, and mowing, are also integral parts of IWM programs. lsuagcenter.comgrowiwm.orgcambridge.orgresearchgate.net Additionally, harvest weed seed control (HWSC) techniques, aimed at preventing the addition of weed seeds to the soil seedbank, have shown incremental benefits in reducing weed populations within IWM systems. lsuagcenter.comfrontiersin.orgcambridge.orgcanadianagronomist.ca

Research findings generally indicate that IWM strategies can be effective in reducing reliance on herbicides and improving weed control for various species, contributing to the delay and management of herbicide resistance. frontiersin.orgcanadianagronomist.ca The success of IWM can be influenced by factors such as initial weed densities; implementing IWM sooner, before weed populations with high levels of resistance become established, tends to be more effective. frontiersin.orgcanadianagronomist.ca Proactive implementation of diverse control tactics is emphasized as a more sustainable approach compared to reactive measures taken after resistance is problematic. cambridge.orgmdpi.com

Based on the synthesis of information, the following table outlines key IWM strategies discussed in the research and their general role in mitigating herbicide resistance:

IWM Strategy	Description	Role in Resistance Mitigation
Herbicide Rotation	Alternating herbicide modes of action (MoA) within and across growing seasons.	Reduces continuous selection pressure from a single MoA. lsuagcenter.comgrowiwm.orgcroplife.org.au
Herbicide Tank-Mixing	Applying two or more effective herbicides with different MoA simultaneously.	Increases the likelihood that any resistant survivors of one herbicide will be controlled by another. lsuagcenter.comgrowiwm.orgmdpi.comfuturemarketinsights.comcroplife.org.au
Crop Rotation	Varying the sequence of crops grown in a field over time.	Disrupts weed life cycles and allows for the use of different weed control tactics and herbicides. lsuagcenter.comgrowiwm.orgfrontiersin.orgcambridge.orgmdpi.comcroplife.org.aucanadianagronomist.ca
Increased Seeding Rates	Planting crops at higher densities.	Enhances crop competitiveness, suppressing weed growth. lsuagcenter.comfrontiersin.orgcroplife.org.aucanadianagronomist.ca
Competitive Varieties	Utilizing crop varieties with strong competitive abilities against weeds.	Reduces weed vigor and seed production. cambridge.orgcroplife.org.au
Cover Crops	Planting non-cash crops to cover the soil during off-seasons.	Suppresses weed growth, reduces weed seed production, and can provide allelopathic effects. lsuagcenter.comgrowiwm.orgcambridge.orgmdpi.com
Mechanical Control	Employing tillage, cultivation, or mowing.	Physically removes or damages weeds, reducing reliance on herbicides. lsuagcenter.comgrowiwm.orgcambridge.orgresearchgate.net
Harvest Weed Seed Control	Implementing techniques to capture or destroy weed seeds during harvest.	Prevents the replenishment of the soil weed seedbank. lsuagcenter.comfrontiersin.orgcambridge.orgmdpi.comcanadianagronomist.ca
Monitoring and Identification	Regularly scouting fields to identify weed species and potential resistance.	Allows for timely and targeted management interventions. cambridge.orgcroplife.org.au

These integrated approaches collectively contribute to a more sustainable weed management system that can help preserve the effectiveness of herbicides like this compound by reducing the rate at which resistant weed populations evolve and spread.

Analytical and Detection Methodologies for Mecoprop P

Advanced Spectroscopic and Chromatographic Techniques for Mecoprop-P Quantification

Chromatographic techniques coupled with spectroscopic detectors, particularly mass spectrometry, are widely used for the identification and quantification of this compound due to their high sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS) Applications

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds. For this compound, which is a relatively polar compound, derivatization is often required to make it amenable to GC analysis. A method has been developed for the simultaneous analysis of 31 pesticides from different chemical classes, including this compound, using GC-MS with a derivatization step. nih.gov This method employs MtBSTFA (N-(t-butyldimethylsilyl)-N-methyltrifluoroacetamide) as a silylation agent, which produces characteristic fragments useful for identification and quantification. nih.gov GC-MS has also been used for the detection of low concentrations of mecoprop (B166265) and dichlorprop (B359615) enantiomers in undiluted digested sewage sludge after derivatization to their PFB esters. scispace.com Enantiomeric separation was achieved using a specific chiral column. scispace.com

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Enhancements

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a highly versatile and sensitive technique that is extensively used for the analysis of this compound, particularly in complex environmental and food matrices. LC-MS/MS offers advantages for polar and non-volatile compounds like this compound, often requiring less extensive sample preparation compared to GC-MS.

Numerous LC-MS/MS methods have been developed for the determination of this compound in various sample types, including surface water, groundwater, and cereals. oekotoxzentrum.cheurl-pesticides.eunih.govnih.govdiva-portal.orgmdpi.comnih.gov These methods typically involve reversed-phase liquid chromatography coupled with tandem mass spectrometry using electrospray ionization (ESI), often in negative ion mode due to the acidic nature of this compound. nih.govdiva-portal.orgeurl-pesticides.eu

LC-MS/MS methods for this compound often utilize multiple reaction monitoring (MRM) for enhanced selectivity and sensitivity. diva-portal.orgshimadzu.com This involves monitoring specific precursor-product ion transitions characteristic of this compound. For instance, mecoprop and this compound have been reported to share the same transition (213.1 → 140.9) in some LC-MS/MS methods, which can make it challenging to distinguish between the enantiomers chromatographically. nih.govmdpi.com

Detection limits for this compound using LC-MS/MS vary depending on the matrix and the specific method employed. Reported limits of quantification (LOQs) include 0.02 µg/L in surface waters oekotoxzentrum.chnih.gov, 0.01 mg/kg in soil nih.gov, and 0.28 µg/m³ in air nih.gov. For cereals, LOQs of 0.01 mg/kg have been achieved using QuEChERS extraction coupled with LC-MS/MS. nih.govdiva-portal.org Ultra-high performance liquid chromatography (UHPLC) coupled to tandem mass spectrometry (MS/MS) has also been used for the analysis of this compound in groundwater, achieving detection limits as low as 0.0047 µg/L for a range of herbicides and their transformation products. nih.govmdpi.com

Despite the advancements in LC-MS/MS, a data gap has been identified regarding enantioselective methods specifically for this compound in environmental matrices. oekotoxzentrum.chnih.gov Most current LC-MS/MS methods determine the sum of this compound and mecoprop (racemic mixture). oekotoxzentrum.cheurl-pesticides.eunih.gov

Sample Preparation and Extraction Optimization for Diverse Environmental Matrices

Effective sample preparation and extraction are critical steps in the analytical workflow for determining this compound residues in diverse environmental matrices such as soil, water, and plant materials. The goal is to isolate and concentrate the analyte while removing interfering substances.

For soil samples, extraction procedures often involve using solvent mixtures like ethanol/deionized water to extract mecoprop from the matrix. epa.gov This is typically followed by centrifugation and decantation of the supernatant. epa.gov Further cleanup steps, such as liquid-liquid extraction with chloroform (B151607) after acidification, may be employed to isolate this compound. epa.gov Anhydrous sodium sulfate (B86663) can be used to remove residual water from the organic extract. epa.gov

In aqueous matrices like surface water and groundwater, various extraction techniques are utilized. Online Solid Phase Extraction (SPE) coupled with LC-MS/MS is a common approach, where water samples are passed through a solid phase sorbent to retain the analytes before being backflushed onto the analytical column. alsenvironmental.co.uk Different sorbent materials and pH adjustments can be optimized for efficient extraction of a wide range of contaminants, including this compound. uva.nl Molecularly imprinted polymers (MIPs) have also been explored as selective sorbents for the extraction of mecoprop from environmental aqueous samples, showing potential for cost-effective and effective water treatment and sample preparation. researchgate.net MIPs offer high selectivity due to their specifically designed binding sites. researchgate.net

For solid matrices like cereals, methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction have been adapted for the analysis of acidic herbicides including this compound. nih.govdiva-portal.org This method often involves an initial extraction step, sometimes with alkaline hydrolysis to release bound residues, followed by a cleanup step using dispersive SPE. nih.govdiva-portal.orgeurl-pesticides.eu

Optimization of extraction parameters, such as solvent composition, pH, extraction time, and cleanup steps, is essential to achieve satisfactory recoveries and minimize matrix effects for accurate quantification of this compound in different matrices. nih.govuva.nlresearchgate.net

Method Validation and Quality Assurance in this compound Residue Analysis

Method validation and quality assurance are fundamental to ensuring the reliability and accuracy of this compound residue analysis. Validation involves demonstrating that an analytical method is suitable for its intended purpose, while quality assurance encompasses a set of procedures to ensure that the results meet specified quality standards on an ongoing basis.

Validation parameters typically assessed include selectivity, sensitivity (limit of detection and limit of quantification), accuracy (recovery), precision (repeatability and reproducibility), and linearity. eurl-pesticides.eunih.govmdpi.comresearchgate.netiaea.org For this compound analysis, these parameters are evaluated in the specific matrices of interest.

Selectivity is crucial to differentiate this compound from other co-extracted compounds, including its racemate mecoprop and potential transformation products. While some LC-MS/MS methods can distinguish this compound from other pesticides, separating it from racemic mecoprop can be challenging with standard methods. eurl-pesticides.eunih.govmdpi.com

Sensitivity is determined by the limit of detection (LOD) and limit of quantification (LOQ), which represent the lowest concentrations that can be detected and reliably quantified, respectively. Reported LOQs for this compound in various matrices highlight the sensitivity achieved by modern analytical techniques like LC-MS/MS. oekotoxzentrum.cheurl-pesticides.eunih.govnih.govdiva-portal.orgmdpi.comnih.govresearchgate.net

Accuracy is typically assessed through recovery studies, where known amounts of this compound are added to blank matrix samples and the percentage recovered is determined. nih.govnih.govmdpi.comepa.gov Acceptable recovery ranges are usually defined by regulatory guidelines. nih.govepa.gov

Precision is evaluated by measuring the variability of results under different conditions (repeatability within a laboratory and reproducibility between laboratories). eurl-pesticides.euiaea.org Relative standard deviations (RSD) are commonly used to express precision. nih.govepa.gov

Linearity is established by analyzing a series of standards at different concentrations to demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range. uva.nlresearchgate.net

Quality assurance in this compound analysis involves implementing procedures such as using certified reference materials, participating in proficiency testing programs, running quality control samples with each batch of samples, and maintaining detailed records. nih.goveurl-pesticides.euiaea.org These measures help to ensure the ongoing reliability and comparability of analytical results. Regulatory guidelines, such as those from the European Commission (SANCO/10232/2006), provide frameworks for method validation and quality control in pesticide residue analysis. eurl-pesticides.eunih.govmdpi.comeurl-pesticides.eu

Bioremediation and Mitigation Strategies for Mecoprop P Contamination

Microbial Remediation Approaches for Mecoprop-P

Microbial degradation is a significant natural attenuation mechanism for this compound in the environment. service.gov.ukresearchgate.net Research has focused on identifying specific microbial strains capable of degrading this herbicide and developing techniques to enhance their activity in contaminated sites.

Identification of this compound Degrading Microbial Strains

Several bacterial strains have been identified with the capacity to degrade mecoprop (B166265), including both the racemic mixture and its enantiomers. Sphingomonas herbicidovorans MH (formerly Flavobacterium sp. strain MH) is notable for its ability to utilize racemic mecoprop as a sole carbon and energy source, degrading both the (R) and (S) enantiomers, although the (S) enantiomer may disappear faster. asm.orgresearchtrend.netasm.org Alcaligenes denitrificans has also been described as a mecoprop-degrading bacterium, though it has been reported to exclusively degrade the (R)-enantiomer while leaving the (S)-enantiomer unaffected. asm.orgcapes.gov.br

Studies on soil samples have isolated mecoprop-degrading bacteria, many of which are related to the genus Sphingomonas. koreascience.kr Investigations into these isolates have revealed variations in their enantioselective degradation capabilities. Some isolates can degrade both (R)- and (S)-mecoprop, while others show enantioselective degradation, favoring either the (S) or (R) enantiomer. koreascience.kr The ability to degrade mecoprop in some of these strains has been linked to the presence of plasmid DNA, suggesting that these genetic elements can confer the degradative capability. koreascience.kr

Another bacterium, Stenotrophomonas maltophilia PM, isolated from a Danish aquifer, has demonstrated the ability to degrade mecoprop, along with other phenoxyalkanoic acids such as MCPA and 2,4-D. nih.gov This strain could utilize these compounds as a sole source of carbon and energy. nih.gov

Research indicates that the enantioselective degradation of mecoprop can vary depending on the microbial community and environmental conditions. Under aerobic conditions, some microbial communities show little enantioselectivity, while others exhibit R-selectivity. researchgate.netau.dk Anaerobic denitrifying organisms, on the other hand, have shown S-selectivity. au.dk

Biostimulation and Bioaugmentation Techniques for Contaminated Sites

Biostimulation and bioaugmentation are techniques used to enhance the microbial degradation of contaminants in situ. Biostimulation involves modifying the environment to stimulate the activity of indigenous microorganisms, often through the addition of nutrients or electron acceptors. researchgate.netwur.nl Bioaugmentation involves introducing exogenous microorganisms with known degradative capabilities to a contaminated site.

Studies have explored biostimulation for enhancing mecoprop degradation in soil and groundwater. Amendment with appropriate organic elements and nutrients can accelerate herbicide degradation in soil. researchgate.net For instance, the addition of glucose and phosphate (B84403) has been shown to significantly enhance the mineralization of mecoprop at low herbicide concentrations, correlating with an increase in heterotrophic bacterial density. researchgate.net These findings suggest that the availability of inorganic nutrients like phosphate and nitrogen can enhance degradation, while their lack can suppress it. researchgate.net

In the context of landfill leachate treatment using biofilters, stimulation of the microbial community with ammonium (B1175870) acetate (B1210297) provided a boost in the removal of phenoxy acids, including mecoprop. mdpi.com This indicates that nutrient amendment can initiate and increase the removal rate. mdpi.com

While biostimulation aims to enhance the activity of existing microbes, bioaugmentation introduces specific strains. Although the provided text mentions the isolation and characterization of mecoprop-degrading strains, detailed research findings specifically on bioaugmentation techniques for this compound contaminated sites using these strains were not extensively detailed in the provided snippets. However, the identification of effective degrading strains like Sphingomonas herbicidovorans MH and Alcaligenes denitrificans lays the groundwork for potential bioaugmentation strategies. asm.orgasm.orgcapes.gov.br

Phytoremediation Potential of Plant Species for this compound Uptake and Degradation

Phytoremediation utilizes plants to remove, degrade, or contain contaminants in soil and water. While the provided search results mention the uptake and translocation of MCPA (a related phenoxy herbicide) by plants waterquality.gov.au, specific detailed research findings on the phytoremediation potential of particular plant species specifically for this compound uptake and degradation were not prominently featured within the provided snippets. The information primarily focuses on microbial and advanced chemical degradation methods.

Advanced Oxidation Processes and Photodegradation Technologies for this compound Removal

Advanced Oxidation Processes (AOPs) are promising technologies for the removal of persistent organic pollutants like this compound from water by generating reactive species, primarily hydroxyl radicals (•OH). ut.ac.irut.ac.irmdpi.com Photodegradation, which can be part of AOPs, involves the breakdown of compounds using light.

Various AOPs have been investigated for mecoprop removal from surface water. These include UV/hydrogen peroxide (UV/H₂O₂), Fenton, Photo-Fenton, semiconductor photocatalysis (TiO₂), and photoactivation of persulphate with UV (UV/PS). ut.ac.ir

Studies have shown that AOPs can effectively degrade mecoprop. For an initial mecoprop concentration of 10 mg/L, Photo-Fenton at natural pH using H₂O₂ and Fe²⁺ proved to be highly effective in terms of degradation rate in both deionized water and surface water. ut.ac.irut.ac.ir At an environmentally relevant concentration of 1 µg/L and natural pH, optimized Photo-Fenton and UV/H₂O₂ processes also achieved good degradation results. ut.ac.irut.ac.ir

In deionized water, several AOPs, including UV/PS, UV/TiO₂, Photo-Fenton, and UV/H₂O₂, were able to remove mecoprop effectively, often achieving significant removal within a few minutes. ut.ac.ir For instance, UV/PS was successful in removing a high percentage within the first minute. ut.ac.ir

However, the presence of dissolved organic matter and other ions in surface water can inhibit the performance of AOPs, leading to decreased degradation rates compared to deionized water. ut.ac.ir This inhibition may be due to the organic matter filtering or scattering UV light or competing for hydroxyl radicals. ut.ac.ir Despite this, AOPs, particularly UV/H₂O₂, appear to be viable options for mecoprop removal from surface waters, even at full scale, if optimized. ut.ac.ir

Direct UV photolysis alone may not be as effective for mecoprop removal compared to processes involving the generation of hydroxyl radicals. oapen.org The addition of H₂O₂ in UV photolysis is considered critical for enhancing the degradation of micropollutants like mecoprop in wastewater. oapen.org

Photodegradation of mecoprop in water under simulated solar irradiation has also been studied. researchgate.net The process can lead to the formation of intermediate products. researchgate.net

Here is a table summarizing the effectiveness of some AOPs for mecoprop removal based on the provided data:

Process	Initial Mecoprop Concentration	Water Type	Key Reagents/Conditions	Observed Effectiveness	Source
Photo-Fenton	10 mg/L	Deionized/Surface	H₂O₂, Fe²⁺, Natural pH	Most effective degradation rate	ut.ac.irut.ac.ir
UV/H₂O₂	10 mg/L	Deionized	UV, H₂O₂	Effective degradation within 5 minutes	ut.ac.ir
Fenton	10 mg/L	Deionized	H₂O₂, Fe²⁺	Effective degradation within 5 minutes	ut.ac.ir
UV/PS	10 mg/L	Deionized	UV, Persulphate	Fast removal (e.g., 96% within 1 minute)	ut.ac.ir
UV/TiO₂	10 mg/L	Deionized	UV, TiO₂	Similar degradation rate to Photo-Fenton and UV/H₂O₂	ut.ac.ir
Photo-Fenton	1 µg/L	Surface	Optimized H₂O₂, Fe²⁺, Natural pH	Achieved good degradation results	ut.ac.irut.ac.ir
UV/H₂O₂	1 µg/L	Surface	Optimized UV, H₂O₂, Natural pH	Achieved good degradation results, potential for full-scale	ut.ac.irut.ac.ir
Direct UV Photolysis	Micropollutant concentrations	Wastewater	UV	Not as useful as UV/H₂O₂ for mecoprop removal	oapen.org

Adsorption and Filtration Technologies for this compound Removal from Water Resources

Adsorption and filtration are physical processes that can be used to remove contaminants from water. Adsorption involves the binding of contaminants to the surface of a solid material, while filtration physically separates particles.

While the provided search results mention the mobility of this compound in soil and its potential to leach into groundwater mdpi.comservice.gov.uk and discuss its low likelihood to adsorb to suspended solids and sediment waterquality.gov.au, detailed research findings specifically on the application and effectiveness of adsorption and filtration technologies for this compound removal from water resources were not extensively covered in the provided snippets. One snippet mentions GAC (granular activated carbon) filtration as a potential combination with AOPs ut.ac.ir, suggesting its relevance in water treatment trains, but specific performance data or detailed studies on adsorption materials and filtration methods for this compound were not provided.

Advanced Research Perspectives and Future Directions in Mecoprop P Studies

Integration of Omics Technologies in Mecoprop-P Research (Genomics, Proteomics, Metabolomics)

The application of omics technologies—genomics, transcriptomics, proteomics, and metabolomics—is transforming biological research by enabling large-scale, comprehensive analyses of biological molecules nih.govhumanspecificresearch.orgnih.govuninet.edu. While the provided search results discuss the general application and potential of omics technologies in various fields, including biomedicine and understanding biological systems, specific detailed research findings on the direct integration of these technologies in this compound studies are not extensively detailed in the search results.

However, the principles of omics integration are highly relevant to understanding the complex interactions between this compound and biological systems, such as target weeds, non-target organisms, and soil microbial communities involved in its degradation researchgate.netresearchgate.net. Genomics could be used to identify genes associated with herbicide resistance in weeds or genes in microorganisms responsible for this compound degradation pathways researchgate.net. Transcriptomics could reveal changes in gene expression in response to this compound exposure, indicating molecular mechanisms of action or detoxification. Proteomics could identify the proteins involved in these processes, while metabolomics could profile the metabolic changes occurring in organisms exposed to the herbicide or during its degradation.

Integrating data from these different omics levels requires sophisticated bioinformatics pipelines to handle the volume and complexity of the data and to identify patterns, correlations, and interactions nih.gov. This integrated approach could provide a holistic understanding of how this compound affects biological systems at a molecular level, potentially leading to the identification of novel biomarkers for exposure or efficacy uninet.edu.

Application of Artificial Intelligence and Machine Learning in Predicting this compound Fate and Efficacy

Artificial Intelligence (AI) and Machine Learning (ML) are powerful tools for analyzing large and complex datasets and predicting outcomes scifiniti.comnih.govmdpi.comresearchgate.net. Their application in environmental science and agriculture is growing, with potential implications for predicting the fate and efficacy of herbicides like this compound. While the search results discuss the general use of AI/ML in prediction and data analysis, specific studies applying these techniques directly to this compound fate and efficacy prediction are not prominently featured.

However, the principles described for AI/ML applications in other areas, such as predicting drug safety or machine failures, can be extrapolated to this compound. ML models could be trained on historical data encompassing various environmental factors (soil type, pH, temperature, moisture), application rates, and observed this compound concentrations and degradation rates to predict its persistence and movement in different environments geoscienceworld.orgservice.gov.uk. AI could potentially analyze complex interactions between this compound and environmental variables to predict its efficacy under varying conditions, optimizing application strategies. Predictive modeling using ML could also help identify areas with higher leaching potential or predict the likelihood of developing weed resistance based on genetic or environmental factors researchgate.net. The development of robust predictive models would require comprehensive datasets on this compound behavior under diverse conditions.

Nanotechnology Applications in Herbicide Delivery and Environmental Monitoring of this compound

Nanotechnology offers innovative approaches for enhancing the delivery of agrochemicals and monitoring environmental contaminants institutoidv.orgjchemrev.comenvirobiotechjournals.com. Nanoparticles can be used to encapsulate herbicides, allowing for controlled and targeted release, potentially increasing efficacy while reducing the required dosage and minimizing environmental dispersion jchemrev.comenvirobiotechjournals.com. This controlled release can extend the duration of the herbicide's effectiveness in the soil and reduce its loss through runoff or leaching jchemrev.com.

While the search results highlight the general potential of nanotechnology in pesticide delivery and environmental monitoring, specific research on using nanotechnology for this compound delivery or monitoring is not detailed. However, the principles of nanoencapsulation and controlled release mechanisms, such as diffusion, dissolution, and biodegradation, are applicable to this compound jchemrev.com. Nanomaterials could also be explored for developing highly sensitive sensors for detecting this compound in water or soil, enabling more effective environmental monitoring jchemrev.com. Future research could focus on designing this compound-loaded nanocarriers that respond to specific environmental triggers for targeted release or developing novel nanomaterial-based sensors for real-time monitoring of this compound concentrations in complex environmental matrices.

Global Environmental Change Impacts on this compound Efficacy and Environmental Behavior

Global environmental changes, such as alterations in temperature, precipitation patterns, and CO2 levels, can significantly influence the efficacy and environmental fate of herbicides. These changes can affect plant physiology, soil microbial activity, and the physical and chemical properties of the environment, all of which play a role in how this compound behaves and performs geoscienceworld.orgservice.gov.uk. While the search results discuss the broader topic of global climate change and its impacts, direct research specifically linking global environmental change impacts to this compound efficacy and environmental behavior is not extensively covered.

Changes in temperature and soil moisture, for instance, are known to influence the rate of mecoprop (B166265) degradation by soil microorganisms geoscienceworld.org. Altered precipitation patterns could affect leaching and runoff, influencing the transport of this compound in the environment service.gov.uk. Shifts in weed species distribution or altered plant growth due to climate change could also impact the efficacy of this compound as a weed control agent. Future research is needed to investigate these complex interactions through controlled experiments and modeling studies to predict how the effectiveness and environmental persistence of this compound may change under future climate scenarios.

Emerging Research Questions and Interdisciplinary Approaches in this compound Science

Emerging research questions in this compound science are increasingly interdisciplinary, requiring the integration of knowledge and techniques from various fields, including chemistry, biology, environmental science, bioinformatics, and engineering acs.orgoeko.de. Beyond the specific areas outlined above, key emerging questions may include:

Understanding the long-term impacts of low-level this compound exposure on non-target organisms and ecosystems using advanced toxicological and ecological assessment methods.

Investigating the potential for co-occurrence and synergistic effects of this compound with other emerging pollutants in the environment mdpi.com.

Developing sustainable strategies for the remediation of this compound contaminated sites, potentially involving novel microbial consortia or advanced oxidation processes.

Exploring the evolution of herbicide resistance to this compound at a molecular level and developing strategies to mitigate resistance development.

Addressing these questions necessitates interdisciplinary collaboration and the application of a range of advanced techniques, moving towards a more holistic and predictive understanding of this compound in a changing world acs.orgpan.pl.

Q & A

Q. What experimental models are widely used to assess the developmental toxicity of mecoprop-P in aquatic organisms?

Zebrafish (Danio rerio) are the standard model due to their rapid embryogenesis, high fecundity, and genetic tractability. Key endpoints include morphological abnormalities (e.g., reduced eye size, body length, pericardial edema) and apoptosis rates. Embryos are typically exposed to this compound at 8–96 hours post-fertilization (hpf), with concentrations ranging from 25–50 mg/L dissolved in DMSO. Daily renewal of solutions ensures consistent exposure .

Q. How should researchers prepare and validate this compound stock solutions for aquatic toxicity assays?

this compound is dissolved in DMSO to create a 100 mg/L stock solution, diluted in embryo medium (e.g., 0.03% 1-phenyl-2-thiourea) to target concentrations. Controls must include equivalent DMSO volumes (e.g., 0.12%) to isolate solvent effects. Validation involves chemical stability tests (e.g., HPLC) and comparison with solvent-free negative controls .

Q. What are the primary morphological indicators of this compound-induced toxicity in zebrafish larvae?

Quantifiable endpoints include:

• Heart edema : Measured via pericardial area using ImageJ.
• Eye size and body length : Analyzed microscopically and normalized to control groups.
• Apoptosis : Detected via TUNEL assays in anterior regions (eyes, heart, yolk sac). Statistical significance (e.g., p < 0.05) should be confirmed using ANOVA or t-tests .

Advanced Research Questions

Q. How can researchers resolve contradictions in this compound toxicity data across studies with varying experimental conditions?

Discrepancies often arise from differences in exposure duration, solvent carriers, or genetic zebrafish strains. To harmonize findings:

• Standardize protocols (e.g., ISO 15088 for fish embryo toxicity tests).
• Report solvent concentrations and renewal schedules.
• Use transgenic models (e.g., flk1:eGFP zebrafish) for consistent vascular assessments .

Q. What mechanistic approaches are recommended to study this compound-induced apoptosis in zebrafish embryos?

• Caspase-3 activation assays : Quantify enzymatic activity via fluorogenic substrates.
• Gene expression profiling : Use qPCR or RNA-seq to analyze pro-apoptotic genes (e.g., bax, p53).
• Histological sections : Stain with acridine orange to visualize apoptotic bodies in target tissues .

Q. How does this compound’s environmental behavior (e.g., adsorption, biodegradation) influence experimental design for ecotoxicological studies?

this compound’s high water solubility and low soil adsorption necessitate:

• Flow-through systems : To simulate aquatic exposure in lab settings.
• Microbial community analysis : Assess biodegradation rates via 16S rRNA sequencing in sediment samples.
• Adsorption studies : Use batch equilibrium methods with soil types mimicking natural habitats .

Q. What regulatory considerations impact this compound research in the European Union?

Under Regulation (EU) No 686/2012, this compound’s maximum residue levels (MRLs) are set at 0.05–0.1 mg/kg in plant products. Researchers must align dosing concentrations with these thresholds and adhere to REACH guidelines for chemical safety reporting .

Methodological Guidance Tables

Q. Table 1: Key Parameters for Zebrafish Toxicity Assays

Parameter	Recommendation	Reference
Exposure window	8–96 hpf
This compound concentrations	25–50 mg/L (DMSO-diluted)
Apoptosis detection	TUNEL assay + ImageJ quantification
Statistical analysis	ANOVA with post-hoc Tukey test

Q. Table 2: Addressing Data Contradictions

Source of Variation	Mitigation Strategy
Solvent carrier effects	Include DMSO-only controls
Strain differences	Use AB or TU zebrafish strains
Exposure renewal	Daily solution replacement